15-keto Fluprostenol
Overview
Description
Fluprostenol is an F-series prostaglandin analog which has been approved for many years as a luteolytic in veterinary animals. The isopropyl ester of fluprostenol (travoprost) was recently introduced as an ocular hypotensive drug. Oxidation of the C-15 hydroxyl group of fluprostenol produces 15-keto fluprostenol. This compound is a potential metabolite of fluprostenol when administered to animals. This compound is also one of the common minor impurities found in commercial preparations of the bulk drug compound. Products of β-oxidation account for most of the metabolites of fluprostenol recovered in plasma and urine. However, this compound is a minor metabolite, and one which could be enhanced in situations where β-oxidation is reduced.
Scientific Research Applications
Ocular Hypotensive Effect : 15-keto Fluprostenol, a metabolite of travoprost, has been shown to have a significant ocular hypotensive effect, making it a potential candidate for treating ocular conditions like normal tension glaucoma. This was observed in a randomized double-masked placebo-controlled study, where this compound demonstrated a notable reduction in intraocular pressure (Caruso et al., 2019).
Stimulatory Effect on Eyelash Growth : Research has indicated that this compound isopropyl ester and this compound stimulate the growth and thickening of eyelashes. This effect is achieved without some of the disadvantages associated with other prostaglandin derivatives, such as darkening the edge of the eyelid or coloring the iris (Caruso & Pacente, 2018).
Effects on Uterine Contractility : The pharmacological effects of various prostaglandin analogues, including this compound, on uterine contractility were explored. This study provides insights into how different prostaglandins and their analogues might influence uterine relaxation or contraction, particularly during pregnancy and labor (Khan et al., 2008).
Vascular Actions : The vascular actions of this compound were studied in comparison with other F2-isoprostane metabolites. This research is significant for understanding the role of these metabolites in vascular physiology, particularly in vasoconstriction and vasodilation (Cracowski et al., 2002).
Anticancer Activity in Breast Cancer Cells : 15-Keto prostaglandin E2, a related compound, has been shown to inhibit STAT3 signaling and suppress breast cancer cell growth and progression. This finding could have implications for the use of 15-keto prostaglandins in cancer therapy (Lee et al., 2019).
Inhibition of Hepatocellular Carcinoma Growth : 15-Hydroxyprostaglandin dehydrogenase (15-PGDH) produces 15-keto prostaglandin E2, which has been shown to inhibit the growth of hepatocellular carcinoma through a specific signaling pathway. This highlights the potential therapeutic application of 15-keto prostaglandins in liver cancer treatment (Lu et al., 2013).
properties
Molecular Formula |
C23H27F3O6 |
|---|---|
Molecular Weight |
456.5 |
InChI |
InChI=1S/C23H27F3O6/c24-23(25,26)15-6-5-7-17(12-15)32-14-16(27)10-11-19-18(20(28)13-21(19)29)8-3-1-2-4-9-22(30)31/h1,3,5-7,10-12,18-21,28-29H,2,4,8-9,13-14H2,(H,30,31)/b3-1-,11-10+/t18-,19-,20+,21-/m1/s1 |
InChI Key |
KWTWHYQJNRDZOJ-XXAASLTGSA-N |
SMILES |
O[C@@H]1[C@H](C/C=CCCCC(O)=O)[C@@H](/C=C/C(COC2=CC(C(F)(F)F)=CC=C2)=O)[C@H](O)C1 |
synonyms |
(±)15-oxo-9α,11α-dihydroxy-16,16-(3-(trifluoromethyl)phenoxy)-17,18,19,20-tetranor-prosta-5Z,13E-dien-1-oic acid |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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